2-(1,3-Dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl 3-chlorobenzoate

• IUPAC Name: 2-(1,3-dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl 3-chlorobenzoate
• InChI: InChI=1S/C26H23ClN2O4/c27-18-7-4-6-17(16-18)26(32)33-15-14-29-24(30)20-9-5-8-19-22(28-12-2-1-3-13-28)11-10-21(23(19)20)25(29)31/h4-11,16H,1-3,12-15H2
• InChI Key: ZJHJCTFAUYICMT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C3C=CC=C4C3=C(C=C2)C(=O)N(C4=O)CCOC(=O)C5=CC(=CC=C5)Cl
• Molecular Formula: C26H23ClN2O4
• Molecular Weight: 462.9 g/mol

Description

The compound “2-(1,3-Dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl 3-chlorobenzoate” is a complex organic molecule. In the naphthalimide unit of the compound, the carboximide N atom and the five C atoms of the ethoxy-carbonyl-methyl substituent lie close to a common plane. The piperidine ring adopts a chair conformation.

Molecular Structure Analysis

The naphthalimide unit of the compound is almost planar. The carboximide N atom and the five C atoms of the ethoxy-carbonyl-methyl substituent also lie close to a common plane. This plane subtends an angle of 71.06° to the naphthalimide plane. The piperidine ring adopts a chair conformation.

Scientific Research Applications

Antihypertensive Activity

Compounds featuring piperidine derivatives with quinazoline ring systems have been investigated for their antihypertensive properties. Studies have shown that certain derivatives exhibit significant hypotension in models of spontaneously hypertensive rats, indicating potential therapeutic applications in the management of high blood pressure (Takai et al., 1986).

Photopolymerization Initiators

Research into acrylated naphthalimide derivatives, structurally similar to the query compound, has revealed their utility as one-component visible light initiators for photopolymerization. Such compounds demonstrate good photopolymerization initiating performance and high migration stability, making them suitable for applications in materials science and engineering (Yang et al., 2018).

Metabolite Identification and Transporter-Mediated Excretion

Studies on compounds like YM758, which shares structural motifs with the query chemical, have identified metabolites in human subjects and investigated their renal and hepatic excretion mechanisms. This research is crucial for understanding the metabolic fate of novel therapeutic agents and optimizing their pharmacokinetic profiles (Umehara et al., 2009).

Anticonvulsant Agents

Derivatives containing the tetrahydroisoquinoline skeleton have been synthesized and evaluated for their anticonvulsant activity. Certain compounds have shown high potency, comparable to known anticonvulsant drugs, highlighting their potential as novel treatments for seizures and related disorders (Gitto et al., 2006).

Antimicrobial and Anticancer Properties

The synthesis and characterization of novel compounds incorporating elements like the piperidinyl thieno tetrahydroisoquinoline have been explored for their antimicrobial and anticancer activities. Such research underscores the therapeutic potential of structurally complex compounds in treating various diseases and infections (Zaki et al., 2021).